(3R*,4S*)-1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)pyrrolidin-3-amine

• IUPAC Name: [(3R,4S)-3-amino-4-(4-methoxyphenyl)pyrrolidin-1-yl]-(1,3-benzodioxol-5-yl)methanone
• InChI: InChI=1S/C19H20N2O4/c1-23-14-5-2-12(3-6-14)15-9-21(10-16(15)20)19(22)13-4-7-17-18(8-13)25-11-24-17/h2-8,15-16H,9-11,20H2,1H3/t15-,16+/m1/s1
• InChI Key: HTKHHJTVGKUWQE-CVEARBPZSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CN(CC2N)C(=O)C3=CC4=C(C=C3)OCO4
• Isomeric SMILES: COC1=CC=C(C=C1)[C@H]2CN(C[C@@H]2N)C(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

(3R*,4S*)-1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)pyrrolidin-3-amine, also known as MDMA or ecstasy, is a synthetic drug that has gained popularity in recent years due to its psychoactive effects. While it is commonly associated with recreational use, MDMA has also been studied for its potential therapeutic applications. In

Scientific Research Applications

(3R*,4S*)-1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)pyrrolidin-3-amine has been studied for its potential therapeutic applications in the treatment of post-traumatic stress disorder (PTSD), anxiety, and depression. In clinical trials, (3R*,4S*)-1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)pyrrolidin-3-amine-assisted psychotherapy has shown promising results in reducing symptoms of PTSD and improving overall well-being. (3R*,4S*)-1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)pyrrolidin-3-amine has also been studied for its potential use in couples therapy, as it has been shown to increase empathy and communication between partners.

Mechanism of Action

(3R*,4S*)-1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)pyrrolidin-3-amine works by increasing the release of serotonin, dopamine, and norepinephrine in the brain. This results in feelings of euphoria, increased sociability, and decreased anxiety. However, the prolonged use of (3R*,4S*)-1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)pyrrolidin-3-amine can lead to a depletion of serotonin in the brain, which can result in long-term negative effects on mood and cognitive function.
Biochemical and Physiological Effects:
(3R*,4S*)-1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)pyrrolidin-3-amine has been shown to increase heart rate, blood pressure, and body temperature. It can also cause dehydration and electrolyte imbalances, which can be dangerous in certain individuals. Prolonged use of (3R*,4S*)-1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)pyrrolidin-3-amine can lead to neurotoxicity and long-term negative effects on mood and cognitive function.

Advantages and Limitations for Lab Experiments

(3R*,4S*)-1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)pyrrolidin-3-amine has been used in animal studies to investigate its potential therapeutic applications and mechanism of action. However, the use of (3R*,4S*)-1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)pyrrolidin-3-amine in lab experiments is limited by its potential for neurotoxicity and the ethical concerns surrounding the use of psychoactive substances in animal studies.

Future Directions

Future research on (3R*,4S*)-1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)pyrrolidin-3-amine should focus on further investigating its potential therapeutic applications, as well as developing safer and more effective forms of (3R*,4S*)-1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)pyrrolidin-3-amine-assisted psychotherapy. Additionally, more research is needed to fully understand the long-term effects of (3R*,4S*)-1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)pyrrolidin-3-amine use on mood and cognitive function, as well as its potential for addiction and abuse.
In conclusion, (3R*,4S*)-1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)pyrrolidin-3-amine is a synthetic drug that has gained popularity in recent years due to its psychoactive effects. While it is commonly associated with recreational use, (3R*,4S*)-1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)pyrrolidin-3-amine has also been studied for its potential therapeutic applications. Further research is needed to fully understand the potential benefits and risks of (3R*,4S*)-1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)pyrrolidin-3-amine use, as well as its potential for addiction and abuse.

Synthesis Methods

The synthesis of (3R*,4S*)-1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)pyrrolidin-3-amine involves the reaction of safrole with hydroiodic acid to produce isosafrole. Isosafrole is then reacted with formic acid and hydrogen peroxide to form MDP2P, which is then reduced using aluminum amalgam to produce (3R*,4S*)-1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)pyrrolidin-3-amine. While the synthesis of (3R*,4S*)-1-(1,3-benzodioxol-5-ylcarbonyl)-4-(4-methoxyphenyl)pyrrolidin-3-amine is relatively simple, it requires the use of hazardous chemicals and should only be done by trained professionals in a controlled environment.